4-(tert-butyl)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[[5-[furan-2-yl(hydroxy)methyl]thiophen-2-yl]methyl]benzamide
• InChI: InChI=1S/C21H23NO3S/c1-21(2,3)15-8-6-14(7-9-15)20(24)22-13-16-10-11-18(26-16)19(23)17-5-4-12-25-17/h4-12,19,23H,13H2,1-3H3,(H,22,24)
• InChI Key: ILGBRRWZQFXLCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2=CC=C(S2)C(C3=CC=CO3)O
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

4-(tert-butyl)-N-((5-(furan-2-yl(hydroxy)methyl)thiophen-2-yl)methyl)benzamide, also known as 'Compound A', is a novel compound that has gained attention in the scientific community for its potential applications in various fields. This compound has been extensively studied for its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Green Chemistry and Drug Discovery

provides a powerful and efficient method to expand the structural diversity of these compounds. Here’s why they matter:

• Biological Activities : These compounds exhibit versatile biological activities, including antitumor, cytotoxic, and antiviral effects. For instance:
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Organic Light-Emitting Diodes (OLEDs)

Dibenzo[b,d]furan (DBF) derivatives, which share structural similarities with the furan moiety in your compound, have been investigated for their use in blue phosphorescent OLEDs. .

Chemical Properties

. While not identical, it shares some features with the compound .